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Compound of Interest

Compound Name: CBB1007 trihydrochloride

Cat. No.: B10800388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CBB1007 trihydrochloride is a selective, reversible, and substrate-competitive inhibitor of

Lysine-Specific Demethylase 1 (LSD1), with an IC50 of 5.27 μM for human LSD1.[1][2] As a

potent epigenetic modulator, understanding its proper long-term storage, handling, and stability

is critical for ensuring experimental reproducibility and the integrity of research and drug

development activities. These application notes provide detailed guidelines and protocols for

the long-term storage and handling of CBB1007 trihydrochloride.

Long-Term Storage Conditions
Proper storage of CBB1007 trihydrochloride is essential to maintain its chemical integrity and

biological activity over time. The following table summarizes the recommended long-term

storage conditions based on available product datasheets.
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Form
Storage

Temperature
Duration Notes

Solid (Powder) -20°C 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

In Solvent -80°C 1 year

Prepare solutions

fresh whenever

possible. If storage is

necessary, use

anhydrous solvents

and store in tightly

sealed vials with an

inert atmosphere

(e.g., argon or

nitrogen). Aliquot to

avoid repeated freeze-

thaw cycles.

Shipping Conditions: CBB1007 trihydrochloride is typically shipped at ambient temperature or

with blue ice (2-8°C).[3] Upon receipt, the compound should be stored at the recommended

long-term storage temperature.

Signaling Pathway of CBB1007 Trihydrochloride
CBB1007 trihydrochloride exerts its effects by inhibiting the enzymatic activity of LSD1. LSD1

is a histone demethylase that primarily removes methyl groups from mono- and di-methylated

histone H3 at lysine 4 (H3K4me1/2), leading to transcriptional repression. By inhibiting LSD1,

CBB1007 prevents the demethylation of H3K4, thereby maintaining a transcriptionally active

chromatin state at target gene loci.
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Caption: Inhibition of LSD1 by CBB1007 trihydrochloride.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
It is recommended to prepare stock solutions of CBB1007 trihydrochloride in a suitable

anhydrous solvent such as DMSO or ethanol.
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Materials:

CBB1007 trihydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO) or ethanol

Sterile, amber-colored polypropylene or glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Inert gas (e.g., argon or nitrogen), optional

Procedure:

Equilibrate the CBB1007 trihydrochloride vial to room temperature before opening to

prevent moisture condensation.

Under a fume hood, weigh the required amount of CBB1007 trihydrochloride powder.

Add the appropriate volume of anhydrous solvent to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Cap the vial tightly and vortex thoroughly until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution, but the stability of the

compound under these conditions should be considered.

If not for immediate use, aliquot the stock solution into smaller, single-use volumes in amber

vials.

For extended storage, flush the vials with an inert gas before capping to minimize oxidation.

Store the aliquots at -80°C.

Protocol 2: Long-Term Stability Assessment
This protocol outlines a general procedure for assessing the long-term stability of CBB1007
trihydrochloride under various storage conditions.
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Materials:

CBB1007 trihydrochloride (solid and/or stock solution)

High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)

Mass spectrometer (MS), optional

UV-Vis spectrophotometer

Temperature and humidity-controlled environmental chambers

Light exposure chamber (ICH Option 1 or 2)

Amber and clear glass vials

Procedure:

Sample Preparation: Prepare multiple aliquots of solid CBB1007 trihydrochloride and a

stock solution in a validated solvent.

Initial Analysis (Time Zero): Analyze the initial purity and concentration of the solid and stock

solution using HPLC-UV. Characterize the compound using MS and record its physical

appearance.

Storage Conditions: Store the aliquots under various conditions:

Recommended: -20°C (solid), -80°C (solution) - protected from light.

Accelerated: 25°C/60% RH, 40°C/75% RH - in both light-protected and light-exposed

(clear vials) conditions.

Freeze-Thaw Cycles: Subject aliquots of the stock solution to multiple freeze-thaw cycles

(e.g., from -80°C to room temperature).

Time Points: Pull samples from each storage condition at predetermined time points (e.g., 1,

3, 6, 9, 12, 18, 24, and 36 months for long-term; 1, 2, 3, and 6 months for accelerated).
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Sample Analysis: At each time point, analyze the samples for:

Purity: Use HPLC-UV to determine the percentage of the parent compound and detect any

degradation products.

Identity: Confirm the identity of the parent peak using MS if available.

Appearance: Visually inspect the samples for any changes in color, clarity (for solutions),

or morphology (for solid).

Data Analysis: Compare the results at each time point to the initial (time zero) data to

determine the rate of degradation under each storage condition.

Experimental Workflow
The following diagram illustrates a general workflow for handling and using CBB1007
trihydrochloride in a typical cell-based assay.
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General Experimental Workflow for CBB1007 Trihydrochloride
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Caption: Workflow for CBB1007 trihydrochloride from storage to analysis.
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Handling and Safety
As with any chemical reagent, appropriate safety precautions should be taken when handling

CBB1007 trihydrochloride.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust or aerosols.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[4]

Disclaimer: This document provides general guidance. Researchers should always refer to the

specific product datasheet and perform their own validation experiments to ensure the stability

and suitability of CBB1007 trihydrochloride for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: CBB1007
Trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800388#long-term-storage-conditions-for-
cbb1007-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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